Cas no 848841-64-5 (1,8-Dichloroisoquinoline)

• Product Name: 1,8-Dichloroisoquinoline
• CAS No: 848841-64-5
• MF: C₉H₅Cl₂N
• MW: 198.048700094223
• MDL: MFCD15526764
• CID: 1024022
• PubChem ID: 70700497
• Update Time: 2024-11-19

1,8-Dichloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,8-Dichloroisoquinoline
• 1,8-DICHLOROISOQUINOLIN
• 1,8-dichloro-isoquinoline
• SPANHWVVFLSTMH-UHFFFAOYSA-N
• 3095AC
• AK101852
• 1,8-Dichloroisoquinoline (ACI)
• AKOS016004316
• DTXSID50743319
• CS-0186309
• MFCD15526764
• DS-3757
• DA-19486
• O10359
• 848841-64-5
• EN300-215653
• SCHEMBL5529132
• 1 pound not8-Dichloroisoquinoline
• SY041643
• Isoquinoline, 1,8-dichloro-
• 1,8-Dichloroisoquinoline ISO 9001：2015 REACH

• MDL： MFCD15526764
• Inchi： 1S/C9H5Cl2N/c10-7-3-1-2-6-4-5-12-9(11)8(6)7/h1-5H
• InChI Key： SPANHWVVFLSTMH-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=CC=2Cl)C=CN=1

Computed Properties

• Exact Mass: 196.9799046g/mol
• Monoisotopic Mass: 196.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.7

Experimental Properties

• Boiling Point: 327.7±22.0℃ at 760 mmHg

1,8-Dichloroisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature